2-Amino-3-benzothiazol-2-yl-1-(2-morpholin-4-ylethyl)-2-pyrrolin-4-one

• IUPAC Name: 4-(1,3-benzothiazol-2-yl)-5-imino-1-(2-morpholin-4-ylethyl)-2H-pyrrol-3-ol
• InChI: InChI=1S/C17H20N4O2S/c18-16-15(17-19-12-3-1-2-4-14(12)24-17)13(22)11-21(16)6-5-20-7-9-23-10-8-20/h1-4,18,22H,5-11H2
• InChI Key: LEKFYCUHWFHLPP-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCN2CC(=C(C2=N)C3=NC4=CC=CC=C4S3)O
• Molecular Formula: C17H20N4O2S
• Molecular Weight: 344.4 g/mol

Description

2-Amino-3-benzothiazol-2-yl-1-(2-morpholin-4-ylethyl)-2-pyrrolin-4-one, also known as ABT-199 or Venetoclax, is a small molecule inhibitor that targets the B-cell lymphoma 2 (BCL-2) protein. BCL-2 is an anti-apoptotic protein that is overexpressed in many types of cancer, including leukemia and lymphoma. ABT-199 has shown promising results in preclinical and clinical studies as a potential treatment for these types of cancer.

Mechanism of Action

2-Amino-3-benzothiazol-2-yl-1-(2-morpholin-4-ylethyl)-2-pyrrolin-4-one selectively binds to the BH3 binding groove of BCL-2, thereby preventing its interaction with pro-apoptotic proteins and promoting apoptosis in cancer cells. This mechanism of action is different from other BCL-2 inhibitors, which target multiple anti-apoptotic proteins.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis in cancer cells, leading to tumor regression in preclinical and clinical studies. In addition, this compound has shown minimal toxicity in non-cancerous cells, indicating its potential as a selective cancer therapy.

Advantages and Limitations for Lab Experiments

One advantage of 2-Amino-3-benzothiazol-2-yl-1-(2-morpholin-4-ylethyl)-2-pyrrolin-4-one is its selectivity for BCL-2, which allows for targeted cancer therapy with minimal toxicity to healthy cells. However, one limitation is the potential for drug resistance, as cancer cells may develop mutations in BCL-2 or other anti-apoptotic proteins.

Future Directions

For 2-Amino-3-benzothiazol-2-yl-1-(2-morpholin-4-ylethyl)-2-pyrrolin-4-one research include the exploration of combination therapies with other cancer drugs, the development of biomarkers to predict response to this compound, and the investigation of this compound resistance mechanisms. Additionally, this compound may have potential applications in other types of cancer beyond CLL and B-cell lymphomas.

Synthesis Methods

The synthesis of 2-Amino-3-benzothiazol-2-yl-1-(2-morpholin-4-ylethyl)-2-pyrrolin-4-one involves several steps, including the condensation of 2-amino-3-benzothiazole with ethyl 2-bromoacetate, followed by the reaction with morpholine and the subsequent deprotection of the resulting intermediate. The final step involves the reaction of the intermediate with 2,4-dichloro-5-methylpyrimidine to yield this compound.

Scientific Research Applications

2-Amino-3-benzothiazol-2-yl-1-(2-morpholin-4-ylethyl)-2-pyrrolin-4-one has been the subject of numerous preclinical and clinical studies, with promising results in the treatment of various types of cancer. In preclinical studies, this compound has been shown to induce apoptosis in cancer cells by binding to and inhibiting the anti-apoptotic protein BCL-2. In clinical studies, this compound has shown significant activity in patients with relapsed/refractory chronic lymphocytic leukemia (CLL) and other B-cell lymphomas.